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Executive Summary

C22H24CINs is a synthetic triazolobenzodiazepine derivative, structurally distinct from the
clinical standard Alprazolam (Xanax) by the substitution of the C-1 methyl group with a basic 2-
(diethylamino)ethyl side chain.[1] This modification shifts the physicochemical profile from a
purely lipophilic anxiolytic to a basic, amphiphilic ligand, potentially altering bioavailability,
receptor residence time, and water solubility.

This guide analyzes the SAR implications of this C-1 expansion, comparing its pharmacophore
against Alprazolam, Adinazolam, and the research compound U-43,465.[1]

Chemical Identity & Structural Logic

Molecule Specification

¢ |[UPAC Name: 1-[2-(diethylamino)ethyl]-8-chloro-6-phenyl-4H-[1,2,4]triazolo[4,3-a]
[1,4]benzodiazepine[1]

¢ Molecular Formula: C22H24CINs[1]

» Molecular Weight: 393.91 g/mol [1]
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o Core Scaffold: 1,4-Benzodiazepine fused with a 1,2,4-triazole ring.[1][2][3]

» Key Substituents:
o C-8 Position: Chlorine (Electron-withdrawing, essential for GABA-A affinity).[1]
o C-6 Position: Phenyl ring (Pi-stacking interaction with receptor).[1]

o C-1 Position:2-(Diethylamino)ethyl (The variable region defining this specific analog).[1]
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Figure 1:Pharmacophore decomposition of C22H24CINs highlighting the critical C-1 modification
compared to standard benzodiazepines.[1]

Structure-Activity Relationship (SAR) Analysis

The biological activity of triazolobenzodiazepines is governed by the ability to bind the
Benzodiazepine Binding Site (BBS) on the GABA-A receptor (interface of a and y subunits).[1]

The C-1 Substituent Effect

The primary deviation in C22H24CINs is the amino-alkyl extension at position 1.[1]
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» Alprazolam (Reference): Contains a Methyl group.[1][4] High lipophilicity (LogP ~2.1), rapid
BBB penetration, but low aqueous solubility.[1]

e C22H24CINs (Target): Contains a Diethylaminoethyl group.[1][5]

o Basicity: The tertiary amine (pKa ~9.[1]0) introduces a protonatable center, significantly
increasing aqueous solubility at physiological pH compared to neutral benzodiazepines.[1]

o Receptor Interaction: Early SAR studies (Hester et al.) suggest that while small alky!l
groups (methyl) are optimal for steric fit in the lipophilic pocket, larger basic groups can
retain affinity if the side chain is flexible enough to fold away or interact with auxiliary
residues (e.g., acidic residues near the binding pocket entrance).[1]

o Metabolic Stability: The diethylamino group is a target for N-dealkylation, potentially acting
as a "prodrug-like" feature or generating active metabolites (similar to how Adinazolam is
metabolized to N-desmethyladinazolam).[1]

Electronic Effects (C-8 & C-6)

e C-8 Chlorine: The electronegative chlorine is non-negotiable for high potency.[1] Replacing it
with hydrogen or electron-donating groups drastically reduces affinity.[1]

e C-6 Phenyl: Provides essential pi-pi stacking interactions within the receptor's aromatic cage
(likely involving Phenylalanine/Tyrosine residues).[1]

Comparative Performance: C22H24CINs vs.
Alternatives

This table contrasts C22H24CINs with clinically established and research-grade alternatives.
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Mechanistic Comparison Diagram
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Figure 2:Binding and pharmacokinetic differentiation.[1] C22H24CINs offers a solubility
advantage via its basic side chain, unlike the neutral Alprazolam.

Experimental Protocols

To validate the activity of C22H24CINs, the following self-validating protocols are recommended.

Protocol A: Competitive Radioligand Binding Assay

Objective: Determine the affinity (Ki) of C22H24CINs for the GABA-A benzodiazepine site.[1]
» Membrane Preparation:
o Homogenize rat cerebral cortex in 50 mM Tris-citrate buffer (pH 7.4).[1]

o Centrifuge at 20,000 x g for 20 mins; wash pellet 3 times to remove endogenous GABA.
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* Incubation:
o Ligand: [3H]-Flumazenil (Antagonist) or [*H]-Flunitrazepam (Agonist) at 1 nM.[1]
o Competitor: C22H24CINs (Concentration range: 1071° M to 10~> M).[1]
o Non-Specific Control: 10 uM Diazepam.[1]
o Incubate at 4°C for 90 minutes.
« Filtration:
o Rapidly filter through GF/B glass fiber filters using a cell harvester.[1]
o Wash 3x with ice-cold buffer.[1]
e Analysis:
o Measure radioactivity via liquid scintillation counting.[1]

o Calculate ICso and convert to Ki using the Cheng-Prusoff equation:
[1]

Protocol B: Solubility & LogD Determination

Objective: Quantify the physicochemical advantage of the C-1 basic side chain.
o Buffer Preparation: Prepare Phosphate Buffered Saline (PBS) at pH 7.4.[1]
 Saturation: Add excess C22H24CINs solid to 1 mL buffer. Shake at 25°C for 24 hours.
o Separation: Centrifuge at 15,000 rpm for 10 minutes to pellet undissolved solid.
¢ Quantification:

o Analyze supernatant via HPLC-UV (254 nm).[1]

o Compare peak area against a standard curve of dissolved compound in DMSO.[1]
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o Expectation: C22H24CINs should show >100-fold higher solubility than Alprazolam due to
amine protonation.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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